(3-Chloropropoxy)trimethylsilane

• CAS RN: 18171-15-8
• Molecular Formula: C6H15ClOSi
• Molecular Weight: 166.72 g/mol
• IUPAC Name: 3-chloropropoxy(trimethyl)silane
• InChI: InChI=1S/C6H15ClOSi/c1-9(2,3)8-6-4-5-7/h4-6H2,1-3H3
• InChI Key: YUOPRYLOJSXRML-UHFFFAOYSA-N
• SMILES: C[Si](C)(C)OCCCCl
• Pictograms: Flammable; Irritant
• synonyms: (3-Chloropropoxy)trimethylsilane

Description

“(3-Chloropropoxy)trimethylsilane” is a chemical compound with the molecular formula C6H15ClOSi. It is also known by other names such as me3Si (On-pr-3-Cl).

Synthesis Analysis

In one study, a new silane coupling agent, (3-(tert-butylperoxy)propyl)trimethoxysilane, was synthesized using tert-butyl hydroperoxide and (3-chloropropyl) trimethoxysilane. The new reagent was characterized by 1H-NMR, FT-IR, and mass spectroscopy.

Molecular Structure Analysis

The molecular structure of (3-Chloropropoxy)trimethylsilane can be represented by the formula C6H15ClOSi. The exact mass of the molecule is 166.05800.

Chemical Reactions Analysis

Trimethylsilane groups, such as in (3-Chloropropoxy)trimethylsilane, can be used as temporary protecting groups during chemical synthesis or other chemical reactions. In chromatography, derivatization of accessible silanol groups in a bonded stationary phase with trimethylsilane groups is referred to as endcapping.

Safety And Hazards

(3-Chloropropoxy)trimethylsilane is classified as a flammable liquid (Category 3), and it may cause skin irritation (Category 2), serious eye irritation (Category 2), and respiratory irritation (Category 3). It is recommended to avoid contact with skin and eyes, avoid formation of dust and aerosols, and avoid exposure.

Synthesis routes and methods

Procedure details

A solution of chlorotrimethylsilane (126.40 g, 1.164 mol) in dichloromethane (300 L) is then added dropwise maintaining the temperature between 0° C. and 5° C. When the conversion is complete, diisopropyl ether (600 mL) is added and triethylamine hydrochloride is filtered washing the pad with diisopropyl ether. The filtrate is concentrated at 38° C. under reduced pressure and the product is purified by distillation (0-5 mmHg, 70° C.). (3-Chloropropoxy)trimethylsilane is obtained as a colourless liquid (144.57 g, 0.867 mol, 82%).